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Compound of Interest

Compound Name: Dibromoacetylene

Cat. No.: B14170809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

WARNING: Dibromoacetylene is an extremely hazardous and reactive compound. This guide

provides a summary of available information on its safety and handling. However, critical gaps

in quantitative toxicological and exposure limit data exist. Extreme caution, rigorous risk

assessment, and adherence to stringent safety protocols are mandatory when handling this

substance. This document should be used as a supplement to, not a replacement for,

comprehensive institutional safety training and expert consultation.

Executive Summary
Dibromoacetylene (C₂Br₂) is a colorless, sweet-smelling liquid that is highly explosive and

pyrophoric, igniting spontaneously in air.[1] It is also a lachrymator, causing irritation and

tearing of the eyes.[1] Due to its extreme reactivity, it poses a significant risk of fire and

explosion. When heated, it can decompose violently.[2] This guide synthesizes the available

data on the properties, hazards, and handling of dibromoacetylene to inform laboratory safety

practices.

Physicochemical and Hazard Properties
A summary of the known physical and chemical properties of dibromoacetylene is presented

in the table below.
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Property Value Source

Chemical Formula C₂Br₂ [1]

Molecular Weight 183.83 g/mol [2]

Appearance Clear, water-like liquid [1]

Odor

Sweetish; produces white

fumes in air with an ozone-like

smell

[1]

Melting Point -24 °C [2]

Boiling Point Not available (decomposes)

Density ~2.59 g/cm³ (estimated) [2]

Flash Point
Not applicable (spontaneously

flammable)

Hazards

Explosive, pyrophoric (ignites

spontaneously in air),

lachrymator

[1]

Note: Quantitative toxicological data such as LD50 and LC50 values for dibromoacetylene are

not readily available in the reviewed literature. Similarly, specific occupational exposure limits

(OSHA PEL, NIOSH REL, ACGIH TLV) have not been established for this compound. In the

absence of this data, it must be treated as a substance with high acute toxicity.

Reactivity and Incompatibilities
Dibromoacetylene is a highly reactive compound. Its primary hazards stem from its instability

and reactivity with air and other chemicals.

Air and Oxygen: Dibromoacetylene ignites spontaneously in air, producing a sooty black

smoke and a red flame.[1] A slower reaction with oxygen and water can yield oxalic acid and

hydrobromic acid.[1]

Heat: When heated, dibromoacetylene can explode violently, decomposing into carbon and

other substances.[1][2]
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Incompatible Materials: As an acetylenic compound, dibromoacetylene is incompatible with

a range of substances. Specific incompatibilities include:

Oxidizing agents: Vigorous to explosive reactions can occur.

Bases: Strong bases can lead to decomposition.

Certain Metals: Contact with copper, silver, and mercury can form explosive acetylides.[3]

[4]

Halogens: Reacts with bromine to form tetrabromoethene.[1]

Apiezon L: This vacuum grease is incompatible and should not be used in apparatus for

the distillation of dibromoacetylene.[1]

A diagram illustrating the key reactivity and incompatibility concerns is provided below.

Reactivity and Incompatibilities of Dibromoacetylene.

Experimental Protocols and Handling
Due to the extreme hazards of dibromoacetylene, all manipulations should be conducted by

highly trained personnel in a well-ventilated laboratory, preferably within a fume hood, and with

appropriate engineering controls. A safety shield should be used at all times.

Synthesis Protocol
One reported method for the synthesis of dibromoacetylene involves the reaction of 1,1,2-

tribromoethylene with potassium hydroxide.[1] This method is noted to carry a risk of explosion.

[1]

Materials:

1,1,2-tribromoethylene

Potassium hydroxide

Inert solvent (e.g., a high-boiling point hydrocarbon)
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Apparatus for reaction under an inert atmosphere (e.g., Schlenk line)

Procedure (General Outline - to be adapted with rigorous risk assessment):

All glassware must be oven-dried and cooled under an inert atmosphere (e.g., argon or

nitrogen).

The reaction should be performed in a robust reaction vessel, behind a blast shield, in a

fume hood.

The 1,1,2-tribromoethylene is dissolved in an appropriate inert solvent.

Potassium hydroxide is added portion-wise at a controlled temperature, typically at or below

room temperature, with vigorous stirring.

The reaction progress should be monitored carefully.

Upon completion, the reaction mixture must be quenched with extreme care (see quenching

protocol below).

Safe Handling and Storage
Atmosphere: Dibromoacetylene must be handled and stored under an inert atmosphere at

all times to prevent contact with air.

Temperature: Store in a cool, well-ventilated area, away from heat sources.

Containers: Use robust, sealed containers suitable for storing explosive and pyrophoric

liquids.

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: Flame-resistant lab coat and chemically resistant gloves (e.g., butyl

rubber or Viton).
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Respiratory Protection: A self-contained breathing apparatus (SCBA) may be necessary

for emergency situations.

Quenching Protocol
Unused dibromoacetylene and reaction residues must be quenched carefully. The following is

a general procedure for quenching highly reactive substances and should be adapted with

caution for dibromoacetylene.

Materials:

Inert, high-boiling point solvent (e.g., toluene)

Isopropanol

Methanol

Water

Apparatus for reaction under an inert atmosphere with cooling capability.

Procedure:

The vessel containing the dibromoacetylene residue should be under an inert atmosphere

and cooled in an ice bath.

Slowly add a less reactive alcohol, such as isopropanol, dropwise with vigorous stirring.

Monitor for any temperature increase or gas evolution.[5]

Once the initial reaction subsides, slowly add methanol, which is more reactive, to ensure

complete quenching.[5]

After the reaction with methanol is complete, very slowly add water dropwise to neutralize

any remaining reactive species.[5]

The resulting mixture should be neutralized before disposal as hazardous waste.

Emergency Procedures
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Spill Response
A spill of dibromoacetylene is a high-hazard emergency. The primary response should be to

evacuate the area and alert emergency responders.

A logical workflow for responding to a dibromoacetylene spill is outlined below.

Dibromoacetylene Spill Occurs

Immediately Evacuate the Area

Alert Colleagues and Activate Alarm

Call Emergency Services

Isolate the Spill Area
(Close doors, restrict access)

Provide Information to Responders
(Substance, quantity, location)

Cleanup by Trained Hazmat Team Only

Click to download full resolution via product page

Dibromoacetylene Spill Response Workflow.
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Cleanup: Spill cleanup should only be performed by trained hazardous materials personnel

with appropriate PPE, including SCBA. The spill should be covered with a dry, inert absorbent

material (e.g., sand or vermiculite) and collected in a sealed container for disposal. Do not use

water or combustible absorbents.

Fire Response
In the event of a fire involving dibromoacetylene, evacuate the area immediately and call the

fire department. Inform them of the nature of the chemical involved. Do not attempt to

extinguish the fire with water. Use a dry chemical or sand-based extinguishing agent.

First Aid
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Conclusion
Dibromoacetylene is a substance of extreme hazard that requires meticulous planning and

execution of safety procedures. The lack of comprehensive toxicological and exposure data

necessitates a highly conservative approach to its handling. All personnel working with this

compound must be thoroughly trained, and all experimental work must be conducted with the

appropriate engineering controls and personal protective equipment in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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